Cas no 1554583-20-8 (5-cyclopropyl-1-methyl-1H-pyrazole-3-carbaldehyde)

• Product Name: 5-cyclopropyl-1-methyl-1H-pyrazole-3-carbaldehyde
• CAS No: 1554583-20-8
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• MDL: MFCD28605107
• CID: 5101611
• Update Time: 2026-03-03

5-cyclopropyl-1-methyl-1H-pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1-methyl-1H-pyrazole-3-carbaldehyde
• 1H-Pyrazole-3-carboxaldehyde, 5-cyclopropyl-1-methyl-

• MDL： MFCD28605107
• Inchi： 1S/C8H10N2O/c1-10-8(6-2-3-6)4-7(5-11)9-10/h4-6H,2-3H2,1H3
• InChI Key： DGLLTLQZHPXDOG-UHFFFAOYSA-N
• SMILES： N1(C)C(C2CC2)=CC(C=O)=N1

Additional information on 5-cyclopropyl-1-methyl-1H-pyrazole-3-carbaldehyde

Introduction to 5-cyclopropyl-1-methyl-1H-pyrazole-3-carbaldehyde (CAS No. 1554583-20-8)

5-cyclopropyl-1-methyl-1H-pyrazole-3-carbaldehyde is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This heterocyclic aldehyde, with the CAS number 1554583-20-8, has garnered considerable attention due to its potential applications in drug discovery and synthetic organic chemistry. The compound’s molecular framework, featuring a cyclopropyl substituent and a reactive aldehyde group, positions it as a versatile intermediate for the development of novel therapeutic agents.

The 5-cyclopropyl-1-methyl-1H-pyrazole-3-carbaldehyde structure is particularly noteworthy for its ability to participate in diverse chemical reactions, including condensation, oxidation, and reduction processes. These reactivities make it a valuable building block for synthesizing more complex molecules, such as pyrazole-based derivatives that exhibit pharmacological activity. In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Recent advancements in medicinal chemistry have highlighted the importance of 5-cyclopropyl-1-methyl-1H-pyrazole-3-carbaldehyde in the design of innovative drug candidates. For instance, studies have demonstrated its utility in generating substituted pyrazoles that target specific enzymatic pathways implicated in various diseases. The cyclopropyl group, in particular, has been shown to enhance binding affinity and metabolic stability, making it an attractive feature for drug development.

The aldehyde functionality of 5-cyclopropyl-1-methyl-1H-pyrazole-3-carbaldehyde is another critical aspect of its chemical behavior. Aldehydes are well-known for their reactivity in forming Schiff bases and other condensation products, which are often explored for their biological effects. Researchers have leveraged this property to develop novel derivatives with enhanced pharmacological profiles. For example, Schiff base complexes derived from this compound have shown promising results in preliminary studies as potential treatments for neurological disorders.

In the context of synthetic methodologies, 5-cyclopropyl-1-methyl-1H-pyrazole-3-carbaldehyde serves as a key intermediate in multi-step syntheses. Its incorporation into larger molecular frameworks allows chemists to explore intricate structural motifs that mimic natural products or designed scaffolds. The compound’s compatibility with various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, further underscores its versatility in constructing complex organic molecules.

The pharmaceutical industry has been particularly keen on exploring 5-cyclopropyl-1-methyl-1H-pyrazole-3-carbaldehyde due to its potential as a lead compound or intermediate. Preclinical studies have begun to uncover its pharmacokinetic properties and interactions with biological targets. These investigations are crucial for understanding how the compound behaves within living systems and for identifying possible therapeutic applications. The cyclopropyl moiety’s contribution to molecular shape complementarity and binding affinity has been a focal point of interest.

From a synthetic perspective, the preparation of 5-cyclopropyl-1-methyl-1H-pyrazole-3-carbaldehyde involves well-established organic transformations. Key steps often include cyclization reactions to form the pyrazole core followed by functional group modifications to introduce the cyclopropyl and aldehyde groups. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.

The role of computational chemistry in studying 5-cyclopropyl-1-methyl-1H-pyrazole-3-carbaldehyde cannot be overstated. Molecular modeling techniques provide insights into how the compound interacts with biological targets at the atomic level. These simulations help predict binding affinities and identify optimal modifications for enhancing drug-like properties. Such computational approaches are indispensable in modern drug discovery pipelines.

In conclusion,5-cyclopropyl-1-methyl-1H-pyrazole-3-carbaldehyde (CAS No. 1554583-20-8) represents a compelling subject of study in pharmaceutical chemistry. Its unique structural features and reactivities make it a valuable asset for developing novel therapeutics. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in the future of medicine.